Cas no 2248891-25-8 (1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine)

1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine structure
2248891-25-8 structure
Product Name:1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine
CAS No:2248891-25-8
MF:C15H18N2O2
MW:258.315623760223
CID:5452765
PubChem ID:138041412
Update Time:2023-11-27

1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 2248891-25-8
    • 1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine
    • EN300-26622437
    • Z642039436
    • (2-Methoxyphenyl)-(4-prop-2-ynylpiperazin-1-yl)methanone
    • (2-Methoxyphenyl)[4-(2-propyn-1-yl)-1-piperazinyl]methanone
    • Inchi: 1S/C15H18N2O2/c1-3-8-16-9-11-17(12-10-16)15(18)13-6-4-5-7-14(13)19-2/h1,4-7H,8-12H2,2H3
    • InChI Key: YKKVRMKCLIYXNO-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1OC)(N1CCN(CC#C)CC1)=O

Computed Properties

  • Exact Mass: 258.136827821g/mol
  • Monoisotopic Mass: 258.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 413.8±45.0 °C(Predicted)
  • pka: 5.16±0.10(Predicted)

1-(2-methoxybenzoyl)-4-(prop-2-yn-1-yl)piperazine Pricemore >>

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